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Compound of Interest

Compound Name: NSP-AS

Cat. No.: B3349236 Get Quote

Understanding "NSP"
The acronym "NSP" is used across various fields of biological research, referring to different

molecules with distinct functions. To provide a relevant and accurate comparison, it is essential

to identify the specific "NSP" of interest. The primary interpretations of "NSP" found in scientific

literature include:

Novel SH2-containing Proteins (NSPs): These are adaptor proteins, such as BCAR3 and

NSP3, that play a significant role in cancer-related cell signaling pathways. They form

complexes with Cas family proteins, influencing cell migration, adhesion, and invasion.[1][2]

Disregulation of NSP-Cas signaling is particularly relevant in cancer progression, such as

promoting resistance to antiestrogen therapies in breast cancer.[2]

Neuroserpin (NSP): A protein with neuroprotective functions, particularly studied in the

context of ischemic and hemorrhagic stroke.[3] Its mechanism of action may involve the

regulation of inflammatory responses and cell death pathways, potentially through the NF-κB

signaling pathway.[3]

Non-Structural Proteins (NSPs) of Viruses: In virology, particularly in the study of

coronaviruses like SARS-CoV-2, NSPs are a group of proteins essential for viral replication,

transcription, and evasion of the host's immune system.[4][5][6] Examples include NSP1,

which can shut down host cell translation, and the NSP10/NSP14 complex, which is involved

in RNA proofreading.[5][7]
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Due to the diverse nature of these molecules and their unrelated experimental contexts, a

direct comparison of "NSP-AS" with alternatives is not feasible without specifying which "NSP"

is the subject of inquiry. The suffix "-AS" did not correspond to a consistent experimental

technique or modification across the contexts.

To proceed with a meaningful comparison, please clarify which of the following areas is of

interest:

Novel SH2-containing Proteins in cancer cell signaling.

Neuroserpin in neuroprotection and stroke.

Non-Structural Proteins in virology (please specify the virus if possible, e.g., SARS-CoV-2).

Once the specific context of "NSP" is identified, a detailed comparison guide will be generated,

including quantitative data tables, experimental protocols, and visualizations of relevant

pathways and workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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